Cas no 2852-84-8 (2,3-diphenylpentanedioic Acid)
2,3-diphenylpentanedioic Acid structure
Product Name:2,3-diphenylpentanedioic Acid
CAS No:2852-84-8
MF:C17H16O4
MW:284.306545257568
CID:915121
PubChem ID:224034
Update Time:2025-04-19
2,3-diphenylpentanedioic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-diphenylpentanedioic Acid
- 2,3-diphenyl-glutaric acid
- 2,3-Diphenyl-glutarsaeure
- AC1L5CZX
- AC1Q5VAO
- AG-J-84080
- AR-1D2765
- CTK4G1659
- NSC12256
- SureCN4788580
- NSC-12256
- DS-003510
- 2852-84-8
- DTXSID40279319
- 2,3-diphenylglutaric acid
- SCHEMBL4788580
-
- Inchi: 1S/C17H16O4/c18-15(19)11-14(12-7-3-1-4-8-12)16(17(20)21)13-9-5-2-6-10-13/h1-10,14,16H,11H2,(H,18,19)(H,20,21)
- InChI Key: MGMOTQPFSPLGOV-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)C(C1C=CC=CC=1)CC(=O)O)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
- LogP: 3.11330
2,3-diphenylpentanedioic Acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2852-84-8 (2,3-diphenylpentanedioic Acid) Related Products
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